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Compound of Interest

Compound Name: cC175

Cat. No.: B1668177

For researchers, scientists, and professionals in drug development, the selection of high-
performance materials is critical for the reliability and accuracy of analytical instrumentation and
processing equipment. C175 beryllium copper alloys, specifically C17500 and C17510, are
often employed in applications demanding a combination of high strength, and superior thermal
and electrical conductivity. This guide provides a comparative analysis of these two alloys,
supported by their material properties, and outlines a comprehensive protocol for validating
these properties through finite element analysis (FEA) simulation.

Comparative Material Properties of C17500 and
C17510

C17500 and C17510 are beryllium copper alloys that offer a similar performance profile, with
the primary distinction being the alloying element used in conjunction with beryllium: C17500
utilizes cobalt, while C17510 uses nickel.[1] This substitution was driven by the desire for a
more cost-effective alloying agent in C17510.[1][2] Both alloys are recognized as RWMA Class
3 materials, signifying their high strength and good conductivity.[3] The choice between the two
often depends on specific application requirements and cost considerations. Below is a
summary of their key material properties.
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Property C17500 C17510 Unit
Chemical Composition

Beryllium (Be) 0.2% — 0.6% 0.2% — 0.6% %
Cobalt (Co) 2.4% - 2.7% - %
Nickel (Ni) - 1.4% - 2.2% %
Copper (Cu) Balance Balance %
Mechanical Properties

Tensile Strength 690 — 1030 690 — 1030 MPa
Yield Strength 410 - 690 410 - 690 MPa
Elongation 10% — 25% 10% — 25% %
Hardness (Rockwell

B) 90 - 100 92 - 102 HRB
Thermal Properties

Thermal Conductivity 105 -125 105 -125 W/m-K
Melting Point (Solidus) ~1029 ~1029 °C
Melting Point

(Liquidus) ~1068 ~1068 °C
Electrical Properties

Electrical Conductivity — 45% — 60% 45% — 60% % IACS

Note: The properties listed are typical values and can vary depending on the temper and
processing of the material.

Experimental Protocol for Validation of C175
Material Properties

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

To ensure the accuracy of simulation results, it is imperative to validate the material model with
experimental data. The following protocol outlines the key steps for characterizing and
validating the properties of C175 alloys for use in FEA.

. Sample Preparation and Characterization:

Material Sourcing: Procure certified C17500 and C17510 samples in the desired form (e.g.,
rod, plate) and temper (e.g., solution treated, age hardened).

Chemical Analysis: Perform elemental analysis using techniques such as X-ray fluorescence
(XRF) or inductively coupled plasma mass spectrometry (ICP-MS) to verify the alloy
composition against ASTM standards (e.g., ASTM B870).[4][5][6]

Microstructural Analysis: Prepare metallographic samples and examine the microstructure
using optical microscopy and scanning electron microscopy (SEM) to characterize grain size,
phase distribution, and identify any defects.

. Mechanical Property Testing:

Tensile Testing: Conduct uniaxial tensile tests according to ASTM E8/E8M standards to
determine key mechanical properties, including Young's modulus, yield strength, ultimate
tensile strength, and elongation.

Hardness Testing: Perform Rockwell hardness tests (B scale) as specified in ASTM E18 to
measure the material's resistance to indentation.

Fatigue Testing: If the application involves cyclic loading, conduct fatigue tests to determine
the fatigue strength of the material.

. Thermal and Electrical Property Measurement:

Thermal Conductivity: Measure the thermal conductivity of the material using a guarded hot
plate or laser flash apparatus in accordance with ASTM E1225.

Electrical Conductivity: Determine the electrical conductivity as a percentage of the
International Annealed Copper Standard (% IACS) using a four-point probe or eddy current
method, following ASTM B193.
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4. Finite Element Model Development:

o Geometry and Meshing: Create a digital model of the test specimen with accurate
dimensions and generate a high-quality finite element mesh.

» Material Model Definition: Input the experimentally determined material properties (e.g.,
Young's modulus, Poisson's ratio, stress-strain curve) into the FEA software's material
library.

e Boundary Conditions and Loading: Apply boundary conditions and loads to the model that
accurately replicate the experimental test setup.

5. Simulation and Validation:

« Simulation Execution: Run the FEA simulation to predict the material's response under the
defined test conditions.

o Data Comparison: Compare the simulation results (e.g., stress-strain curves, deformation,
failure points) with the experimental data.

o Model Refinement: If discrepancies exist, refine the material model, mesh, or boundary
conditions until the simulation results correlate closely with the experimental findings.

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the material property validation process.
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Experimental and Simulation Workflow for C175 Validation

This diagram illustrates the parallel experimental and simulation workflows, culminating in the
comparison and validation of the material model.
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Decision Pathway for Material Validation and Selection

This diagram shows the logical progression from material property inputs through the validation
and simulation process to inform design and material selection decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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